Cas no 68641-76-9 ( )

• Product Name: &nbsp
• CAS No: 68641-76-9
• MF: C₁₈H₂₄N₂O₆S₂
• MW: 428.52296257019
• CID: 971686
• PubChem ID: 233520
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-[2-[4-(ethylsulfamoyl)phenoxy]ethoxy]benzenesulfonamide
• 4,4'-Aethandiyldimercapto-di-phenol
• 4,4'-Aethandiyldioxy-bis-benzolsulfonsaeure-bis-aethylamid
• 4,4'-ethanediyldimercapto-di-phenol
• 4,4'-ethanediyldioxy-bis-benzenesulfonic acid bis-ethylamide
• AGN-PC-001RY2
• CTK0B2754
• Phenol, 4,4'-[1,2-ethanediylbis(thio)]bis-
• NSC32092
• 68641-76-9
• NSC-32092
• DTXSID30988327
• 4,4'-[Ethane-1,2-diylbis(oxy)]bis(N-ethylbenzene-1-sulfonamide)
•  

• Inchi： 1S/C18H24N2O6S2/c1-3-19-27(21,22)17-9-5-15(6-10-17)25-13-14-26-16-7-11-18(12-8-16)28(23,24)20-4-2/h5-12,19-20H,3-4,13-14H2,1-2H3
• InChI Key： UCXJSLCDURTRIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCOC1C=CC(=CC=1)S(NCC)(=O)=O)(NCC)(=O)=O

Computed Properties

• Exact Mass: 428.10772
• Monoisotopic Mass: 428.10757884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 110.8
• LogP: 4.68420